5-(1-bromoethyl)-2,3-dihydro-1H-indene
Description
Brominated compounds, like the one you mentioned, are often used in organic synthesis due to their reactivity. The bromine atom can act as a good leaving group in reactions, making these compounds useful in various transformations .
Molecular Structure Analysis
The molecular structure of brominated compounds is influenced by the presence of the bromine atom. Bromine is a heavy atom that can significantly influence the physical and chemical properties of the molecule .Chemical Reactions Analysis
Brominated compounds are often used in substitution reactions where the bromine atom acts as a leaving group. They can also participate in elimination reactions to form alkenes .Physical And Chemical Properties Analysis
Brominated compounds tend to have higher boiling points and densities compared to their non-brominated counterparts due to the larger size and polarizability of the bromine atom .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1-bromoethyl)-2,3-dihydro-1H-indene involves the alkylation of 2,3-dihydro-1H-indene with 1-bromoethane using a strong base such as potassium tert-butoxide.", "Starting Materials": [ "2,3-dihydro-1H-indene", "1-bromoethane", "potassium tert-butoxide", "anhydrous dimethyl sulfoxide (DMSO)" ], "Reaction": [ "To a stirred solution of 2,3-dihydro-1H-indene (1.0 g, 7.5 mmol) in anhydrous DMSO (10 mL) at room temperature, add potassium tert-butoxide (1.5 g, 13.5 mmol) and stir for 30 minutes.", "Add 1-bromoethane (1.2 g, 9.0 mmol) dropwise to the reaction mixture and stir for an additional 2 hours at room temperature.", "Quench the reaction by adding water (10 mL) and extract the product with ethyl acetate (3 x 10 mL).", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using hexane/ethyl acetate (9:1) as the eluent to obtain 5-(1-bromoethyl)-2,3-dihydro-1H-indene as a colorless oil (yield: 70-80%)." ] } | |
CAS RN |
75078-93-2 |
Product Name |
5-(1-bromoethyl)-2,3-dihydro-1H-indene |
Molecular Formula |
C11H13Br |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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![2-[2-(difluoromethyl)-5-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B6148576.png)